2-Biphenylyl Sulfate-d5 Potassium Salt

• Molecular Formula: C₁₂H₅D₅KO₄S
• Molecular Weight: 294.4
• Synonyms: [1,1’-Biphenyl]-2-ol, 2-(hydrogen Sulfate)-d5 Potassium Salt

Description

2-Biphenylyl Sulfate-d5 Potassium Salt (CAS: 37222-66-5) is a deuterium-labeled analog of 2-Biphenylyl Sulfate Potassium Salt, a derivative of 2-Phenylphenol. The deuterated variant is synthesized for use as an internal standard in mass spectrometry and quantitative biochemical assays, leveraging its isotopic stability to enhance analytical precision.

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₁₂H₅D₅KO₄S
• Molecular Weight : 294.4 g/mol
• Group : Biochemicals
• Purity : Highly Purified
• Storage : Standard chemical storage (Green code)
• Applications: Isotopic labeling in pharmacokinetic studies, metabolic pathway analysis, and environmental monitoring of 2-Phenylphenol derivatives .

Comparison with Isotopic Variants

2-Biphenylyl-13C6 Sulfate Potassium Salt

• Molecular Formula : C₆¹³C₆H₉KO₄S
• Molecular Weight : 294.32 g/mol
• CAS: Not explicitly listed (see ).
• Key Differences :
  • Incorporates carbon-13 isotopes instead of deuterium.
  • Used similarly as an internal standard but optimized for carbon isotope tracing in metabolic studies.
  • Pack sizes (2.5 mg, 5 mg) are smaller compared to the deuterated variant (2.5 mg, 25 mg), reflecting specialized applications .

Indoxyl Sulfate-d5 Potassium Salt

• Molecular Formula: C₈HD₅KNO₄S
• Molecular Weight : 256.33 g/mol
• CAS : 1644451-34-2
• Key Differences: Derived from indoxyl sulfate, a uremic toxin, rather than 2-Phenylphenol. Used to quantify indoxyl sulfate in renal function studies. Lower molecular weight and distinct structure (indole backbone vs. biphenyl) .

Table 1: Isotopic Variants Comparison

Compound	Isotope Label	Molecular Weight (g/mol)	Primary Application
2-Biphenylyl Sulfate-d5 Potassium Salt	Deuterium (d5)	294.4	2-Phenylphenol metabolite studies
2-Biphenylyl-13C6 Sulfate Potassium Salt	Carbon-13	294.32	Carbon tracing in metabolism
Indoxyl Sulfate-d5 Potassium Salt	Deuterium (d5)	256.33	Renal toxin quantification

Comparison with Structural Analogs

2-Biphenylyl Sulfate Potassium Salt (Parent Compound)

• Molecular Formula: C₁₈H₂₀KNO₁₁S
• Molecular Weight : 497.52 g/mol
• CAS : 210357-38-3
• Key Differences: Non-deuterated, with a larger molecular structure likely due to additional functional groups (e.g., nitro or sugar moieties). Used as a reference standard for fungicide residue analysis .

4,4′-Biphthalic Anhydride

• Molecular Formula : C₁₆H₆O₆
• Molecular Weight : 294.21 g/mol
• CAS : 2420-87-3
• Key Differences :
  • Anhydride functional group instead of sulfate.
  • Applications in polymer synthesis and as a precursor for dyes .

Table 2: Structural Analogs Comparison

Compound	Functional Group	Molecular Weight (g/mol)	Application Domain
2-Biphenylyl Sulfate Potassium Salt	Sulfate	497.52	Fungicide metabolite studies
4,4′-Biphthalic Anhydride	Anhydride	294.21	Polymer chemistry

Comparison with Sulfate/Sulfonate Derivatives

Dipotassium 7-Hydroxynaphthalene-1,3-Disulphonate

• Molecular Formula : C₁₀H₆K₂O₇S₂
• Molecular Weight : 372.48 g/mol (calculated)
• CAS : 842-18-2
• Key Differences :
  • Dual sulfonate groups and a hydroxyl group.
  • Used in dye manufacturing and surfactants, contrasting with biochemical applications of 2-Biphenylyl derivatives .

Potassium Bisulfate

• Molecular Formula : KHSO₄
• Molecular Weight : 136.17 g/mol
• CAS : 7646-93-7
• Key Differences: Simple inorganic sulfate salt. Industrial uses in pH adjustment and metal cleaning, lacking the aromatic complexity of organosulfates .

Table 3: Sulfate/Sulfonate Derivatives Comparison

Compound	Sulfur Group	Molecular Weight (g/mol)	Primary Use
2-Biphenylyl Sulfate-d5 Potassium Salt	Organosulfate	294.4	Biochemical analytics
Dipotassium 7-Hydroxynaphthalene-1,3-Disulphonate	Disulfonate	372.48	Dye intermediates
Potassium Bisulfate	Inorganic sulfate	136.17	Industrial chemical processing